Cas no 933694-87-2 (4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine)

• Product Name: 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine
• CAS No: 933694-87-2
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD22548139
• CID: 844593
• PubChem ID: 21648460
• Update Time: 2025-10-31

4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine
• 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine
• 4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine 4-methylbenzenesulfonate
• Thiazolo[4,5-c]pyridine, 4,5,6,7-tetrahydro-
• 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine
• DTXSID00616584
• A903984
• MFCD22548139
• SCHEMBL1019988
• 4,5,6,7-TETRAHYDRO[1,3]THIAZOLO[4,5-C]PYRIDINE
• Thiazolo[4,5-c]pyridine,4,5,6,7-tetrahydro-
• Thiazolo[4,5-c]pyridine, 4,5,6,7-tetrahydro-
• AKOS016013263
• CS-0145544
• AB85226
• 933694-87-2

• MDL： MFCD22548139
• Inchi： 1S/C6H8N2S/c1-2-7-3-5-6(1)9-4-8-5/h4,7H,1-3H2
• InChI Key： NDYHLSOVAPQOPI-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1CCNC2

Computed Properties

• Exact Mass: 140.04081944g/mol
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine

4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine: A Comprehensive Overview

The compound with CAS No. 933694-87-2, known as 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolo-pyridines, which are heterocyclic compounds characterized by the presence of sulfur and nitrogen atoms in their ring structures. The thiazolo[4,5-c]pyridine core of this molecule is particularly notable for its structural versatility and potential applications in drug design.

Recent studies have highlighted the antioxidant properties of 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine, making it a promising candidate for applications in oxidative stress-related diseases. Researchers have explored its ability to scavenge free radicals and protect cellular components from oxidative damage. These findings underscore the potential of this compound in the development of novel therapeutic agents targeting conditions such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine has also been investigated for its anti-inflammatory effects. Experimental data suggest that this compound can inhibit pro-inflammatory cytokines and modulate immune responses, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease. The mechanism underlying these effects involves the modulation of key signaling pathways associated with inflammation.

The synthesis of 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine has been optimized through various routes to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis techniques, which have proven to be highly efficient in constructing the thiazolo-pyridine framework. This method not only accelerates the reaction process but also minimizes the formation of by-products.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 4,5,6,7-Tetrahydrothiazolo[4,c]pyridine. Density functional theory (DFT) calculations have revealed that the sulfur atom in the thiazole ring plays a critical role in stabilizing the molecule's electronic structure. This understanding has facilitated the design of derivatives with enhanced biological activity.

Another area of active research is the exploration of 4,c]pyridine's role in catalysis. Scientists have discovered that certain derivatives of this compound can act as effective catalysts in organic reactions such as Michael additions and aldol condensations. These findings open new avenues for its application in green chemistry and sustainable chemical synthesis.

Despite its numerous potential applications,c]pyridine's stability under various conditions remains an important consideration for its practical use. Recent studies have evaluated its thermal stability and resistance to photodegradation under different environmental conditions. These studies are crucial for determining its suitability for large-scale production and long-term storage.

In conclusion,c]pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an attractive target for further research aimed at unlocking its full potential in drug discovery and materials science.